Cas no 1334499-72-7 (tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate)

• Product Name: tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate
• CAS No: 1334499-72-7
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 1036756
• PubChem ID: 71464342
• Update Time: 2025-10-29

tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate
• tert-butyl N-(3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate
• tert-Butyl(3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate
• ZB0474
• AKOS016013292
• tert-butyl (3-oxo-1,2,3,4-tetrahydroquiNAxalin-6-yl)carbaMate
• 7-N-BOC-AMINO-3,4-DIHYDROQUINOXALIN-2-ONE
• DB-344297
• DTXSID60856106
• 1334499-72-7
• tert-butyl N-(3-oxo-2,4-dihydro-1H-quinoxalin-6-yl)carbamate

• MDL： MFCD18909647
• Inchi： 1S/C13H17N3O3/c1-13(2,3)19-12(18)15-8-4-5-9-10(6-8)16-11(17)7-14-9/h4-6,14H,7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： HSOKQZFSYZHKOJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C=1)NC(CN2)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.12699141g/mol
• Monoisotopic Mass: 263.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate

tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate (CAS No. 1334499-72-7): An Overview of Its Structure, Synthesis, and Biological Applications

tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate (CAS No. 1334499-72-7) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological applications. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate is characterized by a quinoxaline core with a tert-butyl carbamate group attached to the nitrogen atom at the 6-position. The quinoxaline ring system is a bicyclic heterocycle consisting of two fused benzene rings with two nitrogen atoms. The presence of the tert-butyl carbamate group adds steric bulk and influences the compound's solubility and reactivity. This structure provides a foundation for understanding the compound's chemical behavior and its potential therapeutic applications.

In terms of synthesis, tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate can be prepared through various synthetic routes. One common method involves the condensation of 1,2-diaminobenzene with an appropriate aldehyde or ketone to form the quinoxaline core. Subsequent functionalization steps can then introduce the tert-butyl carbamate group. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions. For example, catalytic systems using transition metals such as palladium or copper have been employed to enhance the yield and purity of the final product.

The biological activities of tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antiviral activity against several viral strains, including influenza and herpes simplex virus. These properties make it a promising candidate for the development of new therapeutic agents.

One of the key areas of interest in the study of tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate is its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been reported to inhibit the activation of Akt and ERK signaling pathways in breast cancer cells. These findings suggest that tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate could be developed into a novel chemotherapeutic agent for treating certain types of cancer.

Furthermore, recent research has explored the use of tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate as a lead compound for developing drugs with improved pharmacokinetic properties. Studies have focused on optimizing its solubility and stability to enhance its bioavailability and reduce potential side effects. Techniques such as prodrug design and nanoparticle formulation have been employed to achieve these goals.

In conclusion, tert-Butyl (3-oxo-1,2,3,4-tetrahydroquinoxalin-6-y l)carbamate (CAS No. 1334499-72-7) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.